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Compound of Interest

Compound Name: Orysastrobin

Cat. No.: B033976 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the potential phytotoxicity of Orysastrobin on

different rice varieties. The information is presented in a question-and-answer format to directly

address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)
Q1: What is the expected phytotoxic effect of Orysastrobin on rice?

A1: Orysastrobin is a strobilurin (QoI) fungicide that has demonstrated excellent plant

selectivity in all tested rice varieties.[1][2] Formulations developed for seedling box treatments

provide long-lasting residual control and are combined with excellent plant selectivity under

different environmental conditions.[2][3]

Q2: On which types of rice varieties has Orysastrobin been tested for safety?

A2: Orysastrobin has been tested on both Japonica and Indica rice varieties and has been

found to be safe.[2] A summary of some of the tested varieties is provided in the table below.

Q3: What are the typical symptoms of fungicide phytotoxicity in rice?

A3: While Orysastrobin is not expected to cause phytotoxicity, general symptoms of fungicide

or herbicide-induced phytotoxicity in rice can include stunting, discoloration, leaf burn, necrosis

(tissue death), chlorosis (yellowing), and abnormal growth.[4]
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Q4: Can environmental factors influence the phytotoxicity of fungicides?

A4: Yes, environmental conditions can influence the potential for phytotoxicity of certain

pesticides. Factors such as high temperatures, humidity, and the overall health of the plant can

affect its susceptibility. However, Orysastrobin has shown excellent plant selectivity under

various environmental conditions.[1][2]

Troubleshooting Guide
Issue 1: I have applied Orysastrobin and am observing symptoms like leaf yellowing or

stunting in my rice plants. Is Orysastrobin the cause?

Troubleshooting Steps:

Review Application Protocol:

Confirm that Orysastrobin was applied at the recommended dosage. Although

Orysastrobin has a high safety margin, off-label application rates should be avoided.

Ensure that the application method (e.g., seedling box treatment, foliar spray) was

appropriate for the experimental setup.

Evaluate Environmental Conditions:

Assess for other potential stressors that can cause similar symptoms, such as nutrient

deficiencies, water stress (drought or waterlogging), soil pH issues, or extreme

temperatures.

Scout for Pests and Diseases:

Carefully inspect the plants for signs of insect infestation or diseases other than those

targeted by Orysastrobin. Symptoms of some diseases can be mistaken for phytotoxicity.

[5]

Consider Other Agrochemicals:

If other pesticides or fertilizers were applied, check for potential interactions or known

phytotoxicity of those products. Some chemicals may not be compatible.
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Examine Control Plants:

Compare the symptoms in the Orysastrobin-treated plants with your untreated control

group. If the control group shows similar symptoms, the cause is unlikely to be

Orysastrobin.

Data Presentation
Table 1: Summary of Rice Varieties Tested for Orysastrobin Selectivity

The following table lists some of the rice varieties on which Orysastrobin has been tested and

has shown excellent plant selectivity, with no reported phytotoxicity.

Rice Type Variety

Japonica Koshihikari

Hinohikari

Hitomebore

Akitakomachi

Haenuki

Tainong 67

Taigeng 16

Indica IR50

IR72

IAC165

Metica-1

Source: Compiled from research data indicating broad testing on both Japonica and Indica

varieties.[2]
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Protocol 1: General Workflow for Assessing Fungicide Phytotoxicity in Rice

This protocol outlines a general procedure for evaluating the phytotoxicity of a fungicide like

Orysastrobin on rice seedlings.

Plant Material and Growth Conditions:

Select certified seeds of the desired rice varieties.

Sow seeds in seedling trays or pots with a suitable growth medium.

Grow the seedlings in a controlled environment (greenhouse or growth chamber) with

optimal temperature, light, and humidity for rice cultivation.

Fungicide Application:

Prepare different concentrations of the fungicide, including the recommended dose (1X), a

higher dose (e.g., 2X or 4X) to assess the safety margin, and a control (no fungicide).

Apply the fungicide at the appropriate growth stage (e.g., 2-3 leaf stage). The application

method should mimic the intended field use (e.g., drenching the soil for seedling box

application or foliar spray).

Phytotoxicity Assessment:

Visually assess the plants for any signs of phytotoxicity at regular intervals (e.g., 3, 7, 14,

and 21 days after application).

Use a rating scale (e.g., 0-10, where 0 is no injury and 10 is plant death) to quantify the

observed symptoms.

Record specific symptoms such as stunting, chlorosis, necrosis, or malformations.

Data Collection and Analysis:

Measure plant height, shoot and root biomass (dry weight) at the end of the experiment.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b033976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Statistically analyze the data to determine if there are significant differences between the

treated and control groups.
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Caption: Experimental workflow for assessing fungicide phytotoxicity in rice.
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Caption: Troubleshooting logic for observed symptoms after Orysastrobin application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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